Cas no 1174882-24-6 (2-(3-Nitro-5-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-Nitro-5-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• CAS No: 1174882-24-6
• MF: C₆H₄F₃N₃O₄
• MW: 239.108871459961
• CID: 6628912
• PubChem ID: 45602074
• Update Time: 2025-09-26

2-(3-Nitro-5-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• [3-nitro-5-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
• 1H-Pyrazole-1-acetic acid, 3-nitro-5-(trifluoromethyl)-
• 2-(3-Nitro-5-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• 2-(3-Nitro-5-(trifluoromethyl)-1H-pyrazol-1-yl)aceticacid
• 1174882-24-6
• AKOS005168698

• Inchi： 1S/C6H4F3N3O4/c7-6(8,9)3-1-4(12(15)16)10-11(3)2-5(13)14/h1H,2H2,(H,13,14)
• InChI Key： ANEXKBCMNCRUKN-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C(C(F)(F)F)=CC([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 239.015
• Monoisotopic Mass: 239.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 372.1±42.0 °C(Predicted)
• pka: 3.14±0.10(Predicted)